Cas no 2248301-55-3 (3,3-difluoro-N-methylcyclopentan-1-amine;hydrochloride)

• Product Name: 3,3-difluoro-N-methylcyclopentan-1-amine;hydrochloride
• CAS No: 2248301-55-3
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• CID: 6184890
• PubChem ID: 138040990
• Update Time: 2025-11-05

3,3-difluoro-N-methylcyclopentan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22691254
• EN300-6496654
• 3,3-difluoro-N-methylcyclopentan-1-amine;hydrochloride
• 3,3-difluoro-N-methylcyclopentan-1-amine hydrochloride
• Z3398330350
• 2248301-55-3

• Inchi： 1S/C6H11F2N.ClH/c1-9-5-2-3-6(7,8)4-5;/h5,9H,2-4H2,1H3;1H
• InChI Key： MLNRYZJPPPGQKP-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(C1)NC)F

Computed Properties

• Exact Mass: 171.0626334g/mol
• Monoisotopic Mass: 171.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3,3-difluoro-N-methylcyclopentan-1-amine;hydrochloride

3,3-Difluoro-N-Methylcyclopentan-1-Amine Hydrochloride: A Comprehensive Overview

The compound 3,3-difluoro-N-methylcyclopentan-1-amine hydrochloride (CAS No. 2248301-55-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound is characterized by its unique structure, which combines a cyclopentane ring with fluorine substituents and an N-methyl amine group. The presence of the hydrochloride salt indicates that this compound is often used in its protonated form, which can influence its solubility and reactivity in various chemical reactions.

Recent studies have highlighted the importance of fluorinated amines in drug discovery and materials science. The fluorine atoms at the 3-position of the cyclopentane ring contribute to the molecule's electronic properties, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, researchers have explored the use of 3,3-difluoro-N-methylcyclopentan-1-amine hydrochloride in the development of novel antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also made it a promising candidate for catalytic applications.

The synthesis of 3,3-difluoro-N-methylcyclopentan-1-amine hydrochloride involves a multi-step process that typically begins with the fluorination of cyclopentane derivatives. Advanced techniques such as electrophilic fluorination or nucleophilic substitution are employed to introduce the fluorine atoms at specific positions on the ring. The subsequent introduction of the N-methyl amine group is achieved through reductive amination or other amine-forming reactions. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for further applications.

In terms of physical properties, 3,3-difluoro-N-methylcyclopentan-1-amine hydrochloride exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions makes it suitable for use in both laboratory and industrial settings. Recent research has also focused on optimizing the synthesis conditions to improve yield and reduce costs, making this compound more accessible for large-scale production.

The applications of 3,3-difluoro-N-methylcyclopentan-1-amine hydrochloride are diverse and expanding rapidly due to its unique chemical properties. In pharmaceuticals, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic effects. For example, its role in creating bioisosteres has been pivotal in drug design strategies aimed at improving pharmacokinetic profiles. In materials science, this compound has been utilized in the development of high-performance polymers and coatings with enhanced mechanical and thermal properties.

Moreover, recent advancements in green chemistry have led to the exploration of sustainable synthesis methods for 3,3-difluoro-N-methylcyclopentan-1-amine hydrochloride. Researchers are investigating catalysts derived from renewable resources to minimize environmental impact while maintaining high yields. These efforts align with global initiatives to promote eco-friendly chemical processes and reduce reliance on hazardous reagents.

In conclusion, 3,3-difluoro-N-methylcyclopentan-1-amine hydrochloride (CAS No. 2248301-55-3) stands out as a versatile and valuable compound in modern chemistry. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in various industries ranging from pharmaceuticals to materials science. As research continues to uncover new potentials for this compound, its role in driving innovation is expected to grow significantly.